Cas no 2287281-36-9 (1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287281-36-9
• MF: C₁₂H₁₂FIO
• MW: 318.125959396362
• CID: 5976487
• PubChem ID: 137942490
• Update Time: 2025-11-05

1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287281-36-9
• 1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane
• EN300-6761124

• Inchi： 1S/C12H12FIO/c1-15-10-4-8(2-3-9(10)13)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key： MOBWOROWCULSBZ-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=CC(=C(C=3)OC)F)(C1)C2

Computed Properties

• Exact Mass: 317.99169g/mol
• Monoisotopic Mass: 317.99169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane

1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane: A Comprehensive Overview

The compound 1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2287281-36-9) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of bicyclic structures, which are known for their unique physical and chemical properties. The bicyclo[1.1.1]pentane framework is a tricyclic system that imparts rigidity and stability to the molecule, making it an attractive scaffold for various pharmacological applications.

The 4-fluoro-3-methoxyphenyl group attached to the bicyclic core introduces electronic and steric effects that can influence the molecule's interactions with biological targets. Fluorine, being an electron-withdrawing group, enhances the molecule's lipophilicity and can modulate its binding affinity to receptors or enzymes. The methoxy group, on the other hand, is an electron-donating substituent that can further fine-tune the electronic properties of the aromatic ring, potentially improving solubility and bioavailability.

Recent studies have highlighted the importance of iodine in medicinal chemistry, particularly in radiotherapeutic agents and radiotracers. The presence of an iodine atom in this compound suggests its potential use in nuclear medicine or as a precursor for radiolabeled compounds. Iodine's ability to undergo various nuclear reactions makes it valuable in diagnostic imaging and targeted therapies.

From a synthetic perspective, the construction of bicyclo[1.1.1]pentane frameworks has been a topic of extensive research. Modern methodologies, such as ring-closing metathesis and enyne cyclization, have enabled efficient synthesis of these complex structures. The incorporation of heteroatoms like fluorine and iodine into such frameworks has further expanded their utility in drug design.

In terms of biological activity, this compound may exhibit potential as a kinase inhibitor or modulator of G-protein coupled receptors (GPCRs). The combination of a rigid bicyclic core with electron-rich aromatic substituents could provide high selectivity and potency in binding to specific targets. Preclinical studies are currently exploring its efficacy in treating various diseases, including cancer and neurodegenerative disorders.

The development of bicyclo[1.1.1]pentane derivatives has also led to advancements in stereochemistry and asymmetric synthesis. Researchers are increasingly focusing on enantioselective methods to synthesize these compounds with high optical purity, which is crucial for their pharmacological performance.

In conclusion, CAS No. 2287281-36-9, or 1-(4-Fluoro-3-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane, represents a cutting-edge molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a promising candidate for future therapeutic interventions.